N-(6-Tert-butoxy-4-cyclopropoxypyridin-2-YL)methanesulfonamide

• Molecular Formula: C13H20N2O4S
• Molecular Weight: 300.38 g/mol
• IUPAC Name: N-[4-cyclopropyloxy-6-[(2-methylpropan-2-yl)oxy]pyridin-2-yl]methanesulfonamide
• InChI: InChI=1S/C13H20N2O4S/c1-13(2,3)19-12-8-10(18-9-5-6-9)7-11(14-12)15-20(4,16)17/h7-9H,5-6H2,1-4H3,(H,14,15)
• InChI Key: TUYHBRMBDGKXNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC(=CC(=N1)NS(=O)(=O)C)OC2CC2

Description

N-(6-Tert-butoxy-4-cyclopropoxypyridin-2-YL)methanesulfonamide is a chemical compound with the molecular formula C13H20N2O4S and a molecular weight of 300.377 g/mol . This compound is known for its unique structure, which includes a tert-butoxy group, a cyclopropoxy group, and a methanesulfonamide group attached to a pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-Tert-butoxy-4-cyclopropoxypyridin-2-YL)methanesulfonamide typically involves multiple steps, starting from commercially available starting materials

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

N-(6-Tert-butoxy-4-cyclopropoxypyridin-2-YL)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyridine ring and the methanesulfonamide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Methanesulfonyl chloride, nucleophiles such as amines or alcohols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield amines or alcohols .

Scientific Research Applications

N-(6-Tert-butoxy-4-cyclopropoxypyridin-2-YL)methanesulfonamide has various applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(6-Tert-butoxy-4-cyclopropoxypyridin-2-YL)methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to the active site of an enzyme, inhibiting its activity, or by interacting with a receptor, modulating its signaling pathways . The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(6-Tert-butoxy-4-cyclopropoxypyridin-2-YL)acetamide
• N-(6-Tert-butoxy-4-cyclopropoxypyridin-2-YL)benzamide
• N-(6-Tert-butoxy-4-cyclopropoxypyridin-2-YL)carbamate

Uniqueness

N-(6-Tert-butoxy-4-cyclopropoxypyridin-2-YL)methanesulfonamide is unique due to its combination of functional groups, which confer specific chemical and biological properties.